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Compound of Interest

Compound Name: Perfluorobutane

Cat. No.: B1679596 Get Quote

An in-depth examination of the chemical identifiers, physicochemical properties, and

applications of perfluorobutane in research and drug development, including detailed

experimental protocols and workflow visualizations.

Introduction
Perfluorobutane (PFB), a fully fluorinated derivative of n-butane, is a colorless, odorless, and

chemically inert gas.[1] Its unique physical and chemical properties, stemming from the

strength of the carbon-fluorine bond, have established it as a valuable compound in various

industrial and biomedical applications. For researchers, scientists, and drug development

professionals, perfluorobutane offers significant potential, particularly as a core component of

microbubble contrast agents for ultrasound imaging and as a constituent of advanced drug

delivery systems.[2][3] This technical guide provides a thorough overview of perfluorobutane's

identifiers, key properties, and detailed methodologies for its application in experimental

settings.

Chemical Identifiers and Nomenclature
Accurate identification of chemical compounds is critical in research and development.

Perfluorobutane is known by several names and is registered under various chemical

identification systems.
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Identifier Type Value

CAS Number 355-25-9[1][2]

Preferred IUPAC Name Decafluorobutane[2]

Other Names Perflubutane (USAN), Halocarbon 610, R610[2]

EC Number 206-580-3[2]

PubChem CID 9638[2]

UNII SE4TWR0K2C[2]

ChEBI CHEBI:134964[3]

InChI
InChI=1S/C4F10/c5-

1(6,3(9,10)11)2(7,8)4(12,13)14[2]

SMILES C(C(C(F)(F)F)(F)F)(C(F)(F)F)(F)F[2]

Physicochemical and Safety Data
The distinct physicochemical properties of perfluorobutane underpin its utility in biomedical

applications. Its high density, low water solubility, and chemical inertness are particularly

noteworthy.
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Property Value

Chemical Formula C4F10[2]

Molar Mass 238.028 g·mol−1[2]

Appearance Colorless gas[2]

Density (gas, at boiling point) 11.21 kg/m ³[2]

Density (liquid, at boiling point) 1594 kg/m ³[2]

Melting Point -128 °C[2]

Boiling Point -1.7 °C[2]

Solubility in water 1.5 mg/L[2]

Vapor Pressure 330.3 kPa (at 25 °C)[2]

Global Warming Potential 4800[2]

Ozone Depletion Potential 0[2]

Safety Information: Perfluorobutane is a non-flammable gas.[1] It is supplied as a liquefied

gas under pressure and may explode if heated.[4] Contact with the liquid can cause cold burns

or frostbite.[4] In case of extreme heat, toxic decomposition products, including hydrogen

fluoride, can be produced.[5]

Experimental Protocols and Applications
Perfluorobutane's primary applications in the research and drug development sectors are as

an ultrasound contrast agent and in drug delivery systems. It has also been explored for use in

liquid ventilation.

Contrast-Enhanced Ultrasound (CEUS) Imaging
Perfluorobutane is the gas core of the ultrasound contrast agent Sonazoid®, which is used for

the diagnostic imaging of focal liver lesions.[6]

Experimental Protocol for CEUS in Liver Lesion Diagnosis:
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Preparation of Contrast Agent: The perfluorobutane microbubble suspension (Sonazoid®)

is prepared by suspending the powdered microbubbles in the provided solvent (water for

injection).[3]

Administration: A bolus of 0.5 mL of the contrast agent is administered intravenously,

followed by a 5 mL normal saline flush.[3]

Imaging: Imaging is performed using a contrast-enhanced harmonic imaging mode at a low

mechanical index (e.g., 0.2).[3] The following phases are typically imaged:

Arterial Phase: From the appearance of microbubbles in the hepatic artery up to 30-45

seconds post-injection.[2]

Portal Venous Phase (PVP): Divided into early PVP (30-45 seconds to 1 minute) and late

PVP (1 to 2 minutes).[2]

Vasculo-Kupffer (Transitional) Phase: From 2 to 10 minutes post-injection.[2]

Kupffer Phase: 10 minutes or more post-injection.[2]

Preparation Administration Imaging Phases

Reconstitute PFB
Microbubble Powder

Intravenous Bolus
Injection (0.5 mL)

Saline Flush
(5 mL)

Arterial Phase
(0-45s)

Portal Venous Phase
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Kupffer Phase
(>10min)

Click to download full resolution via product page

Contrast-Enhanced Ultrasound (CEUS) Imaging Workflow with Perfluorobutane
Microbubbles.

Perfluorobutane-Based Drug Delivery Systems
Perfluorobutane can be encapsulated in lipid or polymer shells to form microbubbles or

nanodroplets, which can be loaded with therapeutic agents.[3][7]

Experimental Protocol for Preparation of Drug-Loaded Perfluorobutane Nanodroplets:
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Micelle Formation: An amphiphilic block copolymer (e.g., PEG-PLLA) is used to form

polymeric micelles in an aqueous solution. The therapeutic drug (e.g., doxorubicin) is

incorporated into the hydrophobic core of these micelles.[2]

Emulsification: Perfluorobutane is introduced into the micellar solution. The mixture is then

emulsified under high-energy sonication on ice to form drug-loaded nanodroplets.[2]

Drug Loading: For poorly soluble drugs, they can be incorporated into the surfactant layer of

biphasic nanoemulsions or into an oil phase in triphasic nanoemulsions.[3]

Step 1: Micelle Formation

Step 2: Emulsification
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Preparation of Drug-Loaded Perfluorobutane Nanodroplets.

Liquid Ventilation
Perfluorocarbons, including perfluorobutane, have been investigated for liquid ventilation due

to their high capacity for dissolving respiratory gases.[8]
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Experimental Protocol for Partial Liquid Ventilation (PLV):

Instillation: An initial dose of perfluorocarbon liquid (approximately 30 ml/kg) is instilled into

the lungs to a volume equivalent to the functional residual capacity (FRC).[9] This is done at

a slow rate (e.g., 1 ml/kg/min) through the endotracheal tube.[9]

Ventilation: A conventional mechanical gas ventilator is used to provide tidal breathing.[10]

Maintenance: Additional perfluorocarbon is administered as needed (e.g., 1-2 ml/kg/h) to

replace liquid lost through evaporation.[8]

Pharmacokinetics and Analytical Methods
Understanding the absorption, distribution, metabolism, and excretion (ADME) of

perfluorobutane is crucial for its development in biomedical applications. Following

intravenous administration of perfluorobutane microbubbles, the gas is rapidly eliminated

through exhalation.[6]

Analytical Method for Quantification of Perfluorobutane in Exhaled Air:

A validated method for quantifying perfluorobutane in exhaled air involves headspace gas

chromatography-mass spectrometry (GC-MS).[1]

Sample Collection: Exhaled air is collected in a respiration-metabolism chamber.[1]

Analysis: An automated headspace GC-MS system with electron impact ionization is used.

[1]

Quantification: Single ion monitoring of the base fragment ions of perfluorobutane (m/z 69

and 119) is performed. Perfluoropentane can be used as an internal standard.[1] The lower

limit of quantification for this method has been reported as 2.5 pg/mL.[1]

For the quantification of perfluorobutane derivatives or related compounds in biological

matrices like blood and tissue, liquid chromatography-tandem mass spectrometry (LC-MS/MS)

is the method of choice.[11][12] While specific protocols for perfluorobutane itself are less

common, methods for similar short-chain per- and polyfluoroalkyl substances (PFAS) can be

adapted. These typically involve protein precipitation followed by LC-MS/MS analysis.[13]
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Conclusion
Perfluorobutane is a versatile and valuable compound for researchers in the fields of medical

imaging and drug delivery. Its well-defined chemical and physical properties, combined with its

inert nature, make it an ideal candidate for these advanced applications. The experimental

protocols outlined in this guide provide a foundation for the practical application of

perfluorobutane in a laboratory setting. As research continues, the role of perfluorobutane in

developing innovative diagnostic and therapeutic strategies is expected to expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9148184/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9148184/
https://digitalcommons.georgiasouthern.edu/cgi/viewcontent.cgi?article=2108&context=honors-theses
https://pmc.ncbi.nlm.nih.gov/articles/PMC7588704/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7588704/
https://www.benchchem.com/product/b1679596#cas-number-and-identifiers-for-perfluorobutane
https://www.benchchem.com/product/b1679596#cas-number-and-identifiers-for-perfluorobutane
https://www.benchchem.com/product/b1679596#cas-number-and-identifiers-for-perfluorobutane
https://www.benchchem.com/product/b1679596#cas-number-and-identifiers-for-perfluorobutane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

